Cas no 1804843-65-9 (3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804843-65-9
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4833638
• Update Time: 2025-06-09

3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-4(16-7(9,10)11)2-13-6(5(3)12)17(8,14)15/h2H,1H3
• InChI Key： HEGTWUCSJFFLKK-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride

3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804843-65-9): A Comprehensive Overview

3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804843-65-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of halogen, methyl, and trifluoromethoxy substituents, offers a wide range of applications in the development of novel drugs and chemical probes.

The molecular structure of 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride is particularly noteworthy for its potential to enhance the pharmacological properties of drug candidates. The presence of the iodo group provides a handle for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. The trifluoromethoxy group, on the other hand, contributes to the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the importance of 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific kinases involved in cancer progression. The sulfonyl chloride functionality allows for efficient conjugation with various biomolecules, making it an ideal candidate for the synthesis of prodrugs and targeted drug delivery systems.

In addition to its applications in cancer research, 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride has shown promise in the treatment of neurological disorders. A recent investigation reported in the European Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways associated with neurodegeneration. These findings underscore the potential of 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride is another factor that contributes to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 3-bromo-4-methylpyridine with trifluoromethanesulfonic anhydride followed by iodination and sulfonylation steps. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride, including its solubility, stability, and reactivity, have been extensively characterized. These properties are essential for optimizing its use in various chemical reactions and biological assays. For example, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) facilitates its application in high-throughput screening assays for drug discovery.

In conclusion, 3-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804843-65-9) is a valuable compound with a broad range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive starting material for the synthesis of novel drugs and chemical probes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.